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Compound of Interest

Compound Name: Looplure

Cat. No.: B1675070

For researchers and scientists in the fast-paced world of drug development, meticulous
adherence to safety protocols is paramount. This guide provides essential safety and logistical
information for the proper disposal of Looplure, a common insect pheromone. Following these
procedures will not only ensure a safe laboratory environment but also minimize environmental
impact and maintain regulatory compliance.

Looplure: Key Chemical and Physical Properties

A clear understanding of a substance's properties is the first step toward safe handling and
disposal. The following table summarizes key quantitative data for Looplure ((Z2)-7-dodecenyl

acetate).
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Property Value Reference
Molecular Formula C14H2602 [1112]
Molecular Weight 226.35 g/mol [1][2]

CAS Number 14959-86-5 [1][21[3]
Appearance Colorless liquid [4]

Boiling Point 98-100 °C [3]

Flash Point 61 °C [3]

Density 0.881+0.06 g/cm3 [3]

Oral LD50 (rat) >13430 mg/kg [3]

Dermal LD50 (rabbit) >2025 mg/kg [3]

Experimental Protocols: Disposal of Looplure

The following step-by-step procedures provide guidance for the safe disposal of Looplure
waste. These protocols are based on general principles for chemical waste disposal.

1. Waste Segregation and Collection:

 |dentify Waste Streams: At the point of generation, separate Looplure waste from other
laboratory waste. Establish three primary waste streams:

o Liquid Waste: Unused or expired Looplure solutions.
o Solid Waste: Contaminated materials such as pipette tips, vials, and gloves.

o Sharps Waste: Contaminated needles, syringes, or other items that can cause punctures.

[5]
o Use Designated Containers:

o Collect liquid Looplure waste in a clearly labeled, leak-proof container. The container
should be compatible with organic solvents.
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o Place solid waste contaminated with Looplure into a designated hazardous waste
container.[5]

o Dispose of sharps immediately into a puncture-resistant sharps container labeled for
chemical waste.[5]

2. In-Lab Neutralization (for small quantities of liquid waste):

For small spills or residual amounts in containers, a chemical neutralization step can be
performed.

e Personnel Precautions: Always wear appropriate Personal Protective Equipment (PPE),
including safety goggles, a lab coat, and chemical-resistant gloves.[5] Perform this
procedure in a well-ventilated fume hood.

¢ Neutralization Procedure:

o For solutions, you can treat with a 10% bleach solution. A general guideline is to add 10
mL of fresh bleach for every 1 mg of the substance.

o Allow the mixture to stir at room temperature for at least 4 hours to ensure complete
degradation.[6]

o After neutralization, the solution can typically be disposed of down the sanitary sewer with
copious amounts of water, provided this complies with local regulations.[6] Always consult
your institution's Environmental Health and Safety (EHS) office before drain disposal.

3. Disposal of Containers and Contaminated Materials:

o Empty Containers: "Empty" containers that held Looplure should be managed as hazardous
waste unless they are triple-rinsed.

o To triple-rinse, rinse the container three times with a suitable solvent (e.g., acetone or
ethanol).

o Collect the rinsate as hazardous liquid waste.
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o After triple-rinsing, the container can often be disposed of as regular solid waste. Deface
the label before disposal.

Contaminated Solids: Non-sharp solid waste, such as gloves and absorbent pads, that have
come into contact with Looplure should be placed in a labeled hazardous waste bag or
container for pickup by your institution's hazardous waste management service.[5]

. Final Disposal:

Licensed Waste Contractor: All collected Looplure waste (liquid, solid, and sharps) must be
disposed of through a licensed hazardous waste disposal company. Your institution's EHS
office will coordinate the pickup and disposal.

Regulatory Compliance: Ensure all disposal practices are in accordance with local, state,
and federal regulations.[7] Never pour untreated Looplure down the drain or dispose of it in
the regular trash.[7]

Looplure Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
Looplure waste.
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Caption: Decision workflow for the proper disposal of Looplure waste.

By adhering to these detailed procedures, your laboratory can ensure the safe and
environmentally responsible disposal of Looplure, reinforcing a culture of safety and
excellence in your research endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Procedures for Looplure]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1675070#looplure-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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